Cas no 1428576-49-1 (4-nitro-1-(3-oxetanylmethyl)-1H-Pyrazole)

• Product Name: 4-nitro-1-(3-oxetanylmethyl)-1H-Pyrazole
• CAS No: 1428576-49-1
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 2114519
• Update Time: 2023-11-19

4-nitro-1-(3-oxetanylmethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1-(3-oxetanylmethyl)-1H-Pyrazole
• 1H-Pyrazole, 4-nitro-1-(3-oxetanylmethyl)-
• QUGLFZHQFCSBPT-UHFFFAOYSA-N
• 4-nitro-1-(oxetan-3-ylmethyl)pyrazole
• CID 86680079

• Inchi： 1S/C7H9N3O3/c11-10(12)7-1-8-9(3-7)2-6-4-13-5-6/h1,3,6H,2,4-5H2
• InChI Key： QUGLFZHQFCSBPT-UHFFFAOYSA-N
• SMILES： O1CC(CN2C=C(C=N2)[N+](=O)[O-])C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 343.3±12.0 °C(Predicted)
• pka: -2.25±0.10(Predicted)